Cas no 2228251-19-0 (1,1-difluoro-4-(4-fluorophenyl)butan-2-ol)

• Product Name: 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol
• CAS No: 2228251-19-0
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6493663
• PubChem ID: 165660218
• Update Time: 2025-05-19

1,1-difluoro-4-(4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol
• EN300-1958463
• 2228251-19-0

• Inchi： 1S/C10H11F3O/c11-8-4-1-7(2-5-8)3-6-9(14)10(12)13/h1-2,4-5,9-10,14H,3,6H2
• InChI Key： BOMUJLAOKYSLDC-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC(=CC=1)F)O)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol

Introduction to 1,1-Difluoro-4-(4-Fluorophenyl)Butan-2-Ol (CAS No. 2228251-19-0)

The compound 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol (CAS No. 2228251-19-0) is a fluorinated alcohol with a unique structure that combines both aliphatic and aromatic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure features a butanediol backbone with two fluorine atoms attached to the first carbon and a fluorophenyl group at the fourth position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine substitution can significantly alter the physicochemical properties of molecules, such as lipophilicity, bioavailability, and metabolic stability. For instance, fluorinated alcohols like 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol have been explored as intermediates in the synthesis of bioactive compounds with improved pharmacokinetic profiles. Researchers have demonstrated that the presence of fluorine atoms can enhance the binding affinity of molecules to their target receptors, potentially leading to more effective therapeutic agents.

In terms of synthesis, 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol can be prepared via various routes, including nucleophilic substitution and hydroxylation reactions. One notable approach involves the fluorination of a suitable precursor using electrophilic fluorination agents or transition-metal-catalyzed methods. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples of this compound, which is crucial for its application in chiral chemistry and asymmetric catalysis.

The physical properties of 1,1-difluoro-4-(4-fluorophenyl)butan-2-ol are influenced by its molecular structure. The presence of two electronegative fluorine atoms increases the compound's polarity and surface tension compared to its non-fluorinated counterparts. Additionally, the aromatic ring contributes to its stability under thermal and oxidative conditions. These properties make it suitable for use in high-performance materials and as a precursor for advanced organic materials.

From an environmental perspective, understanding the fate and behavior of fluorinated alcohols like CAS No. 2228251-19-0 is essential for assessing their potential impact on ecosystems. Recent research has focused on their biodegradation pathways and persistence in different environmental media. Studies have shown that these compounds can undergo microbial degradation under specific conditions, although their persistence varies depending on their structural complexity and environmental factors such as temperature and pH.

In conclusion, 1,1-difluoro-4-(4-fluorophenyl)butan-2-oL (CAS No. 2228251-19-0) is a promising compound with diverse applications across multiple disciplines. Its unique combination of fluorinated groups and aromatic functionality positions it as an important intermediate in organic synthesis. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing innovative solutions in chemistry and related fields.